Cas no 158144-80-0 (1-Piperidinecarboxylic acid, 4-formyl-4-phenyl-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-formyl-4-phenyl-, 1,1-dimethylethyl ester
• CAS No: 158144-80-0
• MF: C₁₇H₂₃NO₃
• MW: 289.369425058365
• CID: 3802462
• PubChem ID: 10637181
• Update Time: 2025-06-26

1-Piperidinecarboxylic acid, 4-formyl-4-phenyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-formyl-4-phenyl-, 1,1-dimethylethyl ester
• tert-butyl 4-formyl-4-phenylpiperidine-1-carboxylate
• SCHEMBL442118
• DTXSID501187979
• DA-09807
• Z1505717103
• 1,1-Dimethylethyl 4-formyl-4-phenyl-1-piperidinecarboxylate
• EN300-4353959
• 158144-80-0

• Inchi： 1S/C17H23NO3/c1-16(2,3)21-15(20)18-11-9-17(13-19,10-12-18)14-7-5-4-6-8-14/h4-8,13H,9-12H2,1-3H3
• InChI Key： BTKCZXDNMLFMTL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C=O)(C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 289.16779360Da
• Monoisotopic Mass: 289.16779360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.6Ų

Additional information on 1-Piperidinecarboxylic acid, 4-formyl-4-phenyl-, 1,1-dimethylethyl ester

Comprehensive Analysis of 1-Piperidinecarboxylic acid, 4-formyl-4-phenyl-, 1,1-dimethylethyl ester (CAS No. 158144-80-0)

In the realm of organic chemistry and pharmaceutical intermediates, 1-Piperidinecarboxylic acid, 4-formyl-4-phenyl-, 1,1-dimethylethyl ester (CAS No. 158144-80-0) stands out as a compound of significant interest. This molecule, often referred to by its systematic name, is a tert-butyl ester derivative featuring a piperidine core substituted with a formyl and phenyl group at the 4-position. Its unique structure makes it a valuable building block in synthetic chemistry, particularly in the development of novel drug candidates and biologically active molecules.

The compound's CAS No. 158144-80-0 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Researchers are particularly intrigued by its potential applications in catalysis and asymmetric synthesis, where its sterically hindered tert-butyl group and formyl functionality offer unique reactivity. Recent trends in green chemistry have also sparked interest in this compound, as its derivatives may serve as eco-friendly alternatives in synthetic pathways.

One of the most common questions surrounding 1-Piperidinecarboxylic acid, 4-formyl-4-phenyl-, 1,1-dimethylethyl ester pertains to its synthetic routes. The compound is typically prepared via multistep organic synthesis, starting from readily available piperidine precursors. The introduction of the formyl group often involves Vilsmeier-Haack formylation or oxidative methods, while the tert-butyl ester is introduced through esterification or transesterification reactions. These methods are widely discussed in patent literature and research papers, highlighting the compound's industrial importance.

Another hot topic linked to this compound is its role in drug discovery. The piperidine scaffold is a privileged structure in pharmaceuticals, appearing in numerous FDA-approved drugs. The 4-formyl-4-phenyl substitution pattern in CAS No. 158144-80-0 provides a versatile handle for further derivatization, enabling the creation of targeted therapies for conditions like neurological disorders and inflammatory diseases. This aligns with current trends in personalized medicine, where modular compounds like this are highly sought after.

From a spectroscopic characterization perspective, 1-Piperidinecarboxylic acid, 4-formyl-4-phenyl-, 1,1-dimethylethyl ester exhibits distinct NMR signals and mass spectral patterns. The aldehyde proton typically appears downfield in 1H NMR, while the tert-butyl group shows characteristic singlet peaks. These features are crucial for quality control in industrial settings, where batch-to-batch consistency is paramount. Analytical chemists often optimize HPLC methods to separate this compound from potential synthetic byproducts.

The compound's stability profile is another area of interest. Under standard conditions, CAS No. 158144-80-0 is stable as a solid but may require protection from moisture and light for long-term storage. This aligns with broader industry concerns about compound degradation and shelf life, topics frequently searched in chemical forums and material safety databases. Proper handling protocols ensure its utility in high-throughput screening and combinatorial chemistry.

In the context of intellectual property, 1-Piperidinecarboxylic acid, 4-formyl-4-phenyl-, 1,1-dimethylethyl ester appears in several patent applications, particularly those related to kinase inhibitors and GPCR modulators. This reflects the compound's versatility in addressing undruggable targets, a major focus in modern pharmaceutical R&D. Companies specializing in custom synthesis often list this compound in their catalogs, catering to the growing demand for tailor-made intermediates.

Looking ahead, the scientific community anticipates expanded applications for CAS No. 158144-80-0 in bioconjugation and proteolysis-targeting chimeras (PROTACs). Its aldehyde functionality makes it suitable for click chemistry applications, a trending topic in chemical biology. As research continues to explore its potential, this compound remains a subject of peer-reviewed studies and industry white papers, solidifying its position in the chemical landscape.